Cas no 1785258-09-4 (tert-butyl 2-(aminomethyl)-2-methyl-piperidine-1-carboxylate)

• Product Name: tert-butyl 2-(aminomethyl)-2-methyl-piperidine-1-carboxylate
• CAS No: 1785258-09-4
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5103165
• Update Time: 2026-03-03

tert-butyl 2-(aminomethyl)-2-methyl-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(aminomethyl)-2-methylpiperidine-1-carboxylate
• tert-butyl 2-(aminomethyl)-2-methyl-piperidine-1-carboxylate

• Inchi： 1S/C12H24N2O2/c1-11(2,3)16-10(15)14-8-6-5-7-12(14,4)9-13/h5-9,13H2,1-4H3
• InChI Key： UCDITJRJTQLEDR-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCCC1(CN)C

Additional information on tert-butyl 2-(aminomethyl)-2-methyl-piperidine-1-carboxylate

tert-butyl 2-(aminomethyl)-2-methyl-piperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-(aminomethyl)-2-methyl-piperidine-1-carboxylate, with the CAS number 1785258-09-4, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives, which are widely studied due to their diverse applications in drug discovery and material science. The structure of this compound features a piperidine ring substituted with a tert-butyl group at position 1, an aminomethyl group at position 2, and a methyl group also at position 2. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of tert-butyl 2-(aminomethyl)-2-methyl-piperidine-1-carboxylate as a versatile building block in organic synthesis. Its amine functionality makes it an attractive candidate for various reactions, including nucleophilic substitutions and condensations. Researchers have explored its use in the construction of bioactive molecules, such as peptide mimetics and enzyme inhibitors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as an effective precursor for synthesizing α-amino acids, which are crucial components in drug design.

The synthesis of tert-butyl 2-(aminomethyl)-2-methyl-piperidine-1-carboxylate typically involves multi-step processes, often starting from readily available piperidine derivatives. One common approach is the alkylation of piperidine with an appropriate bromide or chloride followed by subsequent functionalization to introduce the tert-butyl and methyl groups. The use of transition metal catalysts has been shown to enhance the efficiency of these reactions, particularly in stereocontrolled syntheses. This has led to improved yields and higher purity levels, making the compound more accessible for large-scale applications.

In terms of applications, tert-butyl 2-(aminomethyl)-2-methyl-piperidine-1-carboxylate has found utility in several areas beyond pharmaceuticals. For example, it has been employed as a chiral auxiliary in asymmetric synthesis, enabling the construction of complex molecular architectures with high enantioselectivity. Additionally, its ability to form stable amide bonds has made it valuable in polymer chemistry, where it is used as a monomer for synthesizing functional polymers with tailored properties.

Recent advancements in computational chemistry have also shed light on the electronic properties and reactivity patterns of this compound. Density functional theory (DFT) calculations have revealed that the tert-butyl group significantly influences the electronic distribution within the molecule, enhancing its nucleophilic character at specific positions. This insight has guided researchers in designing more efficient synthetic pathways and optimizing reaction conditions.

In conclusion, tert-butyl 2-(aminomethyl)-2-methyl-piperidine-1-carboxylate is a multifaceted compound with promising applications across various disciplines. Its unique structure, combined with recent breakthroughs in synthetic methodologies and computational modeling, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover new facets of its chemistry, this compound is poised to make significant contributions to both academic and industrial fields.